Cas no 898763-50-3 ([2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(2-fluorophenyl)methanone)
[2-(2,5-Dihydropyrrol-1-ylmethyl)phenyl]-(2-fluorophenyl)methanone is a fluorinated aromatic ketone derivative featuring a dihydropyrrole substituent. This compound is of interest in synthetic organic chemistry due to its bifunctional structure, combining an electron-rich dihydropyrrole moiety with a fluorinated benzophenone scaffold. The presence of the fluorine atom enhances electrophilic reactivity, while the dihydropyrrole group offers potential for further functionalization. Its rigid yet modifiable framework makes it a valuable intermediate in pharmaceutical and agrochemical research, particularly for designing bioactive molecules. The compound's stability and synthetic versatility underscore its utility in developing novel heterocyclic compounds and fine chemicals.
898763-50-3 structure
Product Name:[2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(2-fluorophenyl)methanone
CAS No:898763-50-3
MF:C18H16FNO
MW:281.324148178101
MDL:MFCD03842888
CID:872580
PubChem ID:24725548
Update Time:2025-06-08
[2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(2-fluorophenyl)methanone Chemical and Physical Properties
Names and Identifiers
-
- [2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(2-fluorophenyl)methanone
- 2-FLUORO-2'-(3-PYRROLINOMETHYL) BENZOPHENONE
- {2-[(2,5-Dihydro-1H-pyrrol-1-yl)methyl]phenyl}(2-fluorophenyl)methanone
- 1-{[2-(2-fluorobenzoyl)phenyl]methyl}-2,5-dihydro-1H-pyrrole
- DTXSID10643942
- MFCD03842888
- AKOS016021055
- (2-((2,5-Dihydro-1H-pyrrol-1-yl)methyl)phenyl)(2-fluorophenyl)methanone
- 2-FLUORO-2'-(3-PYRROLINOMETHYL)BENZOPHENONE
- 898763-50-3
-
- MDL: MFCD03842888
- Inchi: 1S/C18H16FNO/c19-17-10-4-3-9-16(17)18(21)15-8-2-1-7-14(15)13-20-11-5-6-12-20/h1-10H,11-13H2
- InChI Key: IOHIHRKFKYYJHU-UHFFFAOYSA-N
- SMILES: FC1C=CC=CC=1C(C1=CC=CC=C1CN1CC=CC1)=O
Computed Properties
- Exact Mass: 281.12200
- Monoisotopic Mass: 281.121592296g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 387
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 20.3Ų
Experimental Properties
- PSA: 20.31000
- LogP: 3.36640
[2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(2-fluorophenyl)methanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB365564-1 g |
2-Fluoro-2'-(3-pyrrolinomethyl) benzophenone, 97%; . |
898763-50-3 | 97% | 1 g |
€932.90 | 2023-07-19 | |
| Chemenu | CM297704-1g |
(2-((2,5-Dihydro-1H-pyrrol-1-yl)methyl)phenyl)(2-fluorophenyl)methanone |
898763-50-3 | 95% | 1g |
$*** | 2023-05-29 | |
| Fluorochem | 205539-1g |
2-fluoro-2'-(3-pyrrolinomethyl) benzophenone |
898763-50-3 | 97% | 1g |
£540.00 | 2022-02-28 | |
| Fluorochem | 205539-2g |
2-fluoro-2'-(3-pyrrolinomethyl) benzophenone |
898763-50-3 | 97% | 2g |
£1013.00 | 2022-02-28 | |
| Fluorochem | 205539-5g |
2-fluoro-2'-(3-pyrrolinomethyl) benzophenone |
898763-50-3 | 97% | 5g |
£2025.00 | 2022-02-28 | |
| abcr | AB365564-2 g |
2-Fluoro-2'-(3-pyrrolinomethyl) benzophenone, 97%; . |
898763-50-3 | 97% | 2 g |
€1,677.00 | 2023-07-19 | |
| abcr | AB365564-1g |
2-Fluoro-2'-(3-pyrrolinomethyl) benzophenone, 97%; . |
898763-50-3 | 97% | 1g |
€932.10 | 2025-04-15 | |
| abcr | AB365564-2g |
2-Fluoro-2'-(3-pyrrolinomethyl) benzophenone, 97%; . |
898763-50-3 | 97% | 2g |
€1674.30 | 2025-04-15 | |
| A2B Chem LLC | AH88597-1g |
(2-((2,5-Dihydro-1H-pyrrol-1-yl)methyl)phenyl)(2-fluorophenyl)methanone |
898763-50-3 | 97% | 1g |
$644.00 | 2024-04-19 | |
| A2B Chem LLC | AH88597-2g |
(2-((2,5-Dihydro-1H-pyrrol-1-yl)methyl)phenyl)(2-fluorophenyl)methanone |
898763-50-3 | 97% | 2g |
$1169.00 | 2024-04-19 |
[2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(2-fluorophenyl)methanone Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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